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Compound of Interest

Compound Name: CH2Cooh-peg12-CHZ2cooh

Cat. No.: B12422686

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of CH2COOH-PEG12-CH2COOH, a bifunctional PEG linker. The procedures outlined are
designed for researchers, scientists, and drug development professionals working in a
laboratory environment. Adherence to these guidelines is crucial for ensuring personnel safety
and environmental compliance.

Hazard Identification and Safety Precautions

Before handling or disposing of CH2COOH-PEG12-CH2COOH, it is essential to understand its
potential hazards. While many polyethylene glycol (PEG) compounds are not classified as
hazardous, some derivatives can cause irritation.[1][2][3] A safety data sheet (SDS) for a similar
compound, Fmoc-NH-PEG12-CH2CH2COOH, indicates that it can cause skin and serious eye
irritation.[4]

Always assume the compound may be irritating and wear appropriate Personal Protective
Equipment (PPE):

o Eye Protection: Chemical safety goggles or glasses with side shields.[5]
e Hand Protection: Compatible, chemical-resistant gloves.[5]

e Body Protection: A standard laboratory coat.
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The table below summarizes hazard classifications for related PEG-carboxylic acid

compounds.
Compound CAS Number GHS Classification = Hazard Statements
Skin
Corrosion/Irritation H315: Causes skin
Fmoc-NH-PEG12- (Category 2), Serious irritation, H319:
1952360-91-6 _
CH2CH2COOH Eye Damage/Eye Causes serious eye
Irritation (Category irritation
2A)

Not a hazardous
COOH-PEG-NH2.HCI N/A ) None
substance or mixture

Not a hazardous
NH2-PEG-COOH N/A ) None
substance or mixture

[1](21[4]

Disposal Decision Workflow

The proper disposal route for CH2COOH-PEG12-CH2COOH depends on its form (solid or
liquid), potential contamination, and, most importantly, local and institutional regulations. The
following workflow diagram outlines the critical decision-making steps for safe disposal.
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Detailed Disposal Protocol

This protocol provides a step-by-step methodology for the disposal of CH2COOH-PEG12-
CH2COOH. Crucially, these are general guidelines; you must consult and follow the specific
procedures established by your institution's Environmental Health and Safety (EHS)
department.[6][7]

Methodology:
o Waste Determination:

o Before beginning, you must perform a hazardous waste determination.[8] Based on
available data for similar compounds, CH2COOH-PEG12-CH2COOH is likely considered
non-hazardous chemical waste.[1][2][3] HowevVer, this must be confirmed with your
institution's EHS office.

o Do not mix this waste with other waste streams, especially hazardous materials, unless
explicitly approved by your EHS department.[9]

e Waste Segregation and Containment:

o Solid Waste: Collect pure CH2COOH-PEG12-CH2COOH powder or residues in a
dedicated, non-leaking container with a secure lid.[8] Plastic containers are often preferred
over glass for waste storage when chemically compatible.[6]

o Liquid Waste: Collect solutions containing CH2COOH-PEG12-CH2COOH in a compatible,
sealed waste container.

o IMPORTANT: Do NOT dispose of this chemical, in either solid or liquid form, in the regular
trash or by pouring it down the sanitary sewer.[1][5][6] While PEG is biodegradable, it can
negatively impact the chemical and biological oxygen demand in wastewater treatment
systems.[3] Sewer disposal is only permissible with prior written approval from EHS,
typically for dilute, neutral pH (6-9.5) non-hazardous solutions.[6][8]

e Labeling:

o Clearly label the waste container. The label must include:
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The full chemical name: "CH2COOH-PEG12-CH2COOH" (avoid abbreviations).[6]

The words "Non-Hazardous Waste" (or "Hazardous Waste" if determined as such by
EHS).[8]

The date of waste generation.[6]

Your name, department, and lab number.[6]

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within your laboratory.

o Ensure the storage area is away from incompatible materials.[10]
» Final Disposal:

o Arrange for the disposal of the waste through your institution's EHS department. This
typically involves submitting a chemical waste pickup request.[6]

o The waste will be collected by a licensed professional waste disposal contractor for final,
compliant disposal.[3][10]

e Disposal of Empty Containers:

o An empty container that previously held CH2COOH-PEG12-CH2COOH can typically be
disposed of in the regular trash, provided that no freestanding liquid remains and all labels
are removed or defaced to indicate the container is empty.[11] Consult your EHS office for
specific institutional policies on empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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